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Compound of Interest

Compound Name: Sodium Bromide

Cat. No.: B10775806

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of sodium bromide, a common laboratory reagent.
Adherence to these procedures is critical for regulatory compliance and the protection of
personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, consult your institution's specific safety protocols and
the material's Safety Data Sheet (SDS). The following are general but crucial safety measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields or goggles, nitrile rubber gloves, and a lab coat. In case of dust,
use respiratory protection.[1][2][3][4]

o Ventilation: Work in a well-ventilated area to avoid inhalation of any dust.[5][6][7]

o Spill Management: In the event of a spill, carefully sweep or shovel up the solid material,
avoiding dust generation, and place it into a suitable, labeled container for disposal.[1][2][3]
[5] Do not flush spills into surface water or the sanitary sewer system.[5]

Step-by-Step Disposal Protocol
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The disposal of sodium bromide is governed by local, regional, and national regulations.
While not typically classified as a hazardous waste by the Department of Transportation (DOT),
it is imperative to follow the established guidelines of your institution and governing bodies.[1]

[51(8]

e Regulatory Assessment: The first and most critical step is to consult your local, state, and
federal hazardous waste regulations to ensure complete and accurate classification and
disposal requirements.[5][8] Chemical waste generators are responsible for determining if a
discarded chemical is classified as a hazardous waste.[5]

e Waste Collection:
o For solid sodium bromide, collect the waste in a clearly labeled, sealed container.[3]

o For solutions of sodium bromide, store the waste in a labeled, leak-proof container. Do
not mix with other waste streams unless explicitly permitted by your institution's waste
management plan.

o Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong acids and oxidizing agents.[5][6]

» Contact Environmental Health and Safety (EHS): Your institution's EHS department is the
primary resource for guidance on chemical waste disposal. They will provide specific
instructions for the collection, labeling, and pickup of the sodium bromide waste.

o Licensed Disposal: Arrange for the disposal of the waste through a licensed and approved
waste disposal company.[2] In some cases, surplus or non-recyclable solutions may be
offered to such a company.[2]

Important Note: Do not discharge sodium bromide into waterways, drains, or sewers.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative data for sodium bromide relevant to safety
and environmental impact.
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Parameter Value Reference
Solubility in Water 905 g/L at 20°C [6]
pH ~5.4 (50 g/L solution at 20°C) [6]
Acute Oral Toxicity (Rat LD50) 3.5 g/kg [6]
Aquatic Toxicity (Daphnia
d y (Dap 5800 mg/L [6]

magna EC50, 48h)

Aquatic Toxicity (Fish LC50,

>1000 mg/L (Bluegill 8
96h) g/L (Bluegill) [8]

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of sodium bromide
waste in a laboratory setting.
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Sodium Bromide Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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